Cas no 1260022-84-1 (3-Bromo-2-ethylphenol)

• Product Name: 3-Bromo-2-ethylphenol
• CAS No: 1260022-84-1
• MF: C₈H₉BrO
• MW: 201.060461759567
• CID: 2113497
• PubChem ID: 18964087
• Update Time: 2024-03-01

3-Bromo-2-ethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-ethylPhenol
• JGZOKGXRMVJYEO-UHFFFAOYSA-N
• MB23614
• 3-Bromo-2-ethylphenol

• Inchi： 1S/C8H9BrO/c1-2-6-7(9)4-3-5-8(6)10/h3-5,10H,2H2,1H3
• InChI Key： JGZOKGXRMVJYEO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC)O

Computed Properties

• Exact Mass: 199.98368g/mol
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols